Cas no 894308-02-2 ((E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide)

• Product Name: (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide
• CAS No: 894308-02-2
• MF: C₂₂H₂₀N₄O₃
• MW: 388.419204711914
• CID: 6566103
• PubChem ID: 94535797
• Update Time: 2025-06-09

(E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z217108004
• (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide
• EN300-26603995
• 894308-02-2

• Inchi： 1S/C22H20N4O3/c1-3-29-20-7-5-4-6-19(20)25-22(27)16(13-23)12-17-14-24-26-21(17)15-8-10-18(28-2)11-9-15/h4-12,14H,3H2,1-2H3,(H,24,26)(H,25,27)/b16-12+
• InChI Key： RZXDXWDJPPSMAU-FOWTUZBSSA-N
• SMILES： O(CC)C1C=CC=CC=1NC(/C(/C#N)=C/C1C=NNC=1C1C=CC(=CC=1)OC)=O

Computed Properties

• Exact Mass: 388.15354051g/mol
• Monoisotopic Mass: 388.15354051g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 621
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 100Ų

Additional information on (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide

Comprehensive Analysis of (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 894308-02-2)

The compound (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide, with the CAS registry number 894308-02-2, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a cyano group, an ethoxyphenyl moiety, and a methoxyphenyl-substituted pyrazole, makes it a promising candidate for various applications, including drug development and advanced material synthesis. Researchers are particularly interested in its potential as a kinase inhibitor or fluorescence probe, given its conjugated system and electron-rich aromatic rings.

In recent years, the demand for small-molecule inhibitors and bioactive compounds has surged, driven by advancements in personalized medicine and targeted therapies. The (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide stands out due to its ability to interact with specific biological targets, such as protein kinases, which are often implicated in cancer and inflammatory diseases. Its enamide backbone and pyrazole ring contribute to its stability and binding affinity, making it a subject of ongoing research in pharmacology and biochemistry.

From a synthetic perspective, the compound's multi-step synthesis involves the condensation of 2-ethoxyaniline with a cyanoacrylate derivative, followed by the introduction of the methoxyphenyl-pyrazole moiety. This process highlights the importance of regioselective reactions and protective group strategies in modern organic synthesis. The compound's high purity and yield optimization are critical for its application in high-throughput screening and structure-activity relationship (SAR) studies.

Beyond its biological relevance, (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide has also been explored in material science. Its extended π-conjugation and electron-donating groups make it a potential candidate for organic semiconductors and photovoltaic devices. The compound's fluorescence properties could be harnessed for sensing applications, such as detecting metal ions or small molecules in environmental and biological samples.

As the scientific community continues to explore the compound's potential, questions like "How does (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide interact with kinase enzymes?" or "What are the optimal conditions for synthesizing this compound?" are frequently searched in academic databases and AI-powered research tools. These inquiries reflect the growing interest in understanding its mechanism of action and industrial scalability.

In conclusion, (E)-2-Cyano-N-(2-ethoxyphenyl)-3-[5-(4-methoxyphenyl)-1H-pyrazol-4-yl]prop-2-enamide (CAS No. 894308-02-2) represents a versatile and intriguing compound with broad applications in drug discovery and advanced materials. Its structural complexity and functional diversity make it a valuable subject for future research, particularly in addressing unmet medical needs and developing sustainable technologies.